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Compound of Interest

1-Ethoxy-2-(2-
Compound Name:
methoxyethoxy)ethane

Cat. No.: B092314

Essential Safety and Handling Guide for 1-Ethoxy-2-
(2-methoxyethoxy)ethane

This guide provides essential safety, handling, and disposal information for 1-Ethoxy-2-(2-
methoxyethoxy)ethane (CAS No. 1002-67-1), tailored for researchers, scientists, and drug
development professionals. Adherence to these protocols is critical for ensuring personal safety
and maintaining a secure laboratory environment.

Chemical and Physical Properties

A summary of the key quantitative data for 1-Ethoxy-2-(2-methoxyethoxy)ethane is
presented below. These properties are crucial for safe handling and storage.
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Property Value

CAS Number 1002-67-1[1][2]

Molecular Formula C7H1603[1]

Molecular Weight 148.20 g/mol [2]

Appearance Colorless transparent liquid[2]
Density 0.908 g/cm?3[2]

Boiling Point ~167.9 °C at 760 mmHg[2]
Flash Point 53.8 °C[2]

Purity > 99.0%[2]

Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory to prevent exposure. The minimum required PPE for
handling this substance includes:

o Eye and Face Protection: Wear chemical safety goggles or a face shield that complies with
OSHA's regulations in 29 CFR 1910.133 or European Standard EN166.[3]

e Skin Protection:

o Gloves: Wear suitable chemical-resistant gloves tested according to EN 374.[1] Check for
leak-tightness before use. For extended contact, it is recommended to check the chemical
resistance with the glove supplier.[1]

o Protective Clothing: A lab coat or chemical-resistant apron should be worn to prevent skin
contact.[4]

o Respiratory Protection:

o Work should be performed in a well-ventilated area, preferably within a chemical fume
hood.[1][4]
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o If ventilation is inadequate or vapors are generated, use a NIOSH/MSHA or European
Standard EN 149 approved respirator with an organic vapor cartridge.[1][3]

Operational Plan: Safe Handling, Emergency, and
Disposal

This section provides procedural, step-by-step guidance for the safe handling and disposal of
1-Ethoxy-2-(2-methoxyethoxy)ethane.

Safe Handling and Storage Protocol

Preparation:

Ensure an eyewash station and safety shower are readily accessible and in close proximity
to the workstation.[3]

Work exclusively in a well-ventilated area or a certified chemical fume hood.[1]

Keep the chemical away from heat, sparks, open flames, and other sources of ignition.[3][5]

Ground and bond containers and receiving equipment to prevent static electricity discharge.

[3][6]

Handling:

Avoid direct contact with skin, eyes, and clothing.[4]

e Do not breathe vapors or mists.[4]

e Use only non-sparking tools.[3]

o Keep the container tightly closed when not in use.[3]

o Practice good general occupational hygiene: wash hands thoroughly after handling, and
before eating, drinking, or smoking.[1]

 Remove contaminated clothing and PPE before entering eating areas.[1]
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Storage:
» Store in a tightly closed, approved container.[1][3]
e Keep in a cool, dry, and well-ventilated place.[4][5]

o Store away from incompatible materials such as strong oxidizing agents and strong acids.[5]

[7]

First Aid Procedures

Immediate first aid is crucial in the event of exposure.

General Advice: In all cases of doubt, or when symptoms persist, seek medical advice.[1]
Remove the affected person from the danger area and take off all contaminated clothing
immediately.[1]

Inhalation: Move the exposed person to fresh air at once.[1][8] If breathing has stopped or is
irregular, perform artificial respiration and seek immediate medical assistance.[1][8]

Skin Contact: Immediately wash the contaminated skin with plenty of soap and water.[1][8] If
skin irritation occurs, seek medical attention.[3]

Eye Contact: Immediately irrigate the eyes with plenty of clean, fresh water for at least 10-15
minutes, holding the eyelids apart.[1][3] Remove contact lenses if present and easy to do so.
[1] Continue rinsing and seek immediate medical attention.[3][8]

Ingestion: If the person is conscious, rinse their mouth with water.[1] Do NOT induce
vomiting.[1][9] Seek immediate medical attention.[8]

Spill and Disposal Plan

Spill Management:

o Personal Precautions: For emergency responders, wear appropriate PPE, including
respiratory protection if vapors are present.[1] Remove all non-emergency personnel from
the area.[1]
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» Containment: Prevent the spill from entering drains, surface water, or groundwater by using
techniques like covering drains.[1]

e Clean-up:

o For small spills, wipe up with absorbent material (e.g., cloth, fleece) or collect with non-
combustible absorbent materials like sand, diatomite, or a universal binder.[1]

o Place the collected material into suitable, labeled containers for disposal.[1]
o Ventilation: Ventilate the affected area thoroughly.[1]
Waste Disposal:

» Collection: Collect all chemical waste in appropriately labeled, approved containers.[1][10]
Do not mix with other waste streams unless specifically instructed by your institution's
guidelines.[10]

o Procedure: All waste disposal must be conducted in strict accordance with local, state, and
federal regulations.[3]

o Consultation: Contact your institution's Environmental Health and Safety (EHS) department
for specific disposal procedures and to arrange for pickup by a licensed waste disposal
contractor.[4][10] Never pour this chemical down the drain.[10]

Safe Handling Workflow

The following diagram outlines the logical workflow for the safe handling of 1-Ethoxy-2-(2-
methoxyethoxy)ethane from preparation through disposal.
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Caption: Workflow for safe handling of 1-Ethoxy-2-(2-methoxyethoxy)ethane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Tec

hnical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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